(S)-Renzapride

• Molecular Formula: C16H22ClN3O2
• Molecular Weight: 323.82 g/mol
• InChI: InChI=1S/C16H22ClN3O2/c1-22-15-8-13(18)12(17)7-11(15)16(21)19-14-4-6-20-5-2-3-10(14)9-20/h7-8,10,14H,2-6,9,18H2,1H3,(H,19,21)/t10-,14-/m0/s1
• InChIKey: GZSKEXSLDPEFPT-HZMBPMFUSA-N

Procurement-Relevant Baseline for (S)-Renzapride: A Stereochemically Defined 5‑HT₄ Agonist/5‑HT₃ Antagonist

(S)-Renzapride, also known as (S)-BRL 24924, is the biologically active S‑enantiomer of the racemic benzamide renzapride. It functions primarily as a full 5‑HT₄ receptor agonist and a 5‑HT₃ receptor antagonist, with additional affinity for 5‑HT₂B, 5‑HT₂A and 5‑HT₂C receptors [1]. Renzapride (ATL‑1251) was developed for constipation‑predominant irritable bowel syndrome (IBS‑C) and has been evaluated in Phase II and III clinical trials [2]. The S‑enantiomer is the pharmacologically relevant form; racemic mixtures or the opposite enantiomer show substantially different receptor‑binding profiles, making stereochemical identity a critical procurement parameter.

S

Stereochemically defined S‑enantiomer for enantiomer‑comparison study context

D

Dual 5‑HT₄ agonist / 5‑HT₃ antagonist research probe for IBS‑C pathway studies

C

Phase II/III trial endpoint context available; requires stereochemical‑control review

• [1] Meyers NL, Hickling RI. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome. Drugs R D. 2008;9(1):37-63. doi:10.2165/00126839-200809010-00004 View Source
• [2] Camilleri M, McKinzie S, Fox J, et al. Effect of renzapride on transit in constipation-predominant irritable bowel syndrome. Clin Gastroenterol Hepatol. 2004;2(10):895-904. doi:10.1016/S1542-3565(04)00391-X View Source

Why Generic 5‑HT₄ Agonists Cannot Substitute for (S)-Renzapride in IBS‑C Research

Substituting (S)-renzapride with other 5‑HT₄ agonists or racemic renzapride ignores critical pharmacokinetic, selectivity, and metabolic differences documented in primary literature. The racemate (BRL 24924) contains the (R)-enantiomer, which has a distinct receptor‑binding profile that alters the net 5‑HT₃/5‑HT₄ balance; the S‑enantiomer alone is responsible for the full 5‑HT₄ agonism required for colonic prokinetic activity [1]. Compared with other benzamides such as cisapride or mosapride, renzapride demonstrates a unique combination of 5‑HT₄ agonism and 5‑HT₃ antagonism, with a Ki ratio at human cloned receptors that differs by orders of magnitude from clinically available comparators [2]. Furthermore, renzapride and its active S‑enantiomer undergo limited hepatic metabolism and do not inhibit major CYP isoforms at therapeutic concentrations, a property not shared by all prokinetic benzamides [1]. These stereochemical, pharmacodynamic, and metabolic distinctions directly impact experimental reproducibility and clinical translatability, precluding simple interchange.

Racemate

Racemate or (R)-enantiomer may shift 5‑HT₄/5‑HT₃ receptor profile and compromise dual‑activity model interpretation.

Generic 5‑HT₄ agonists

Prucalopride, tegaserod, or cisapride lack the 5‑HT₃ antagonist component; visceral sensitivity endpoints may be unaddressed.

Metabolic mismatch

Cisapride and similar benzamides carry CYP3A4 inhibition confound; (S)-renzapride’s CYP profile may not transfer to substituted prokinetics.

• [1] Meyers NL, Hickling RI. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome. Drugs R D. 2008;9(1):37-63. doi:10.2165/00126839-200809010-00004 View Source
• [2] Nagakura Y, Akuzawa S, Miyata K, et al. Pharmacological properties of a novel gastrointestinal prokinetic benzamide selective for human 5-HT4 receptor versus human 5-HT3 receptor. Pharmacol Res. 1999;39(5):375-382. doi:10.1006/phrs.1998.0454 View Source

Quantitative Differentiation Evidence: (S)-Renzapride vs. Closest Analogs in Validated Assays

Human 5‑HT₃ Receptor Binding Affinity: (S)-Renzapride vs. Racemic Comparators

Racemic renzapride displays high affinity for cloned human 5‑HT₃ receptors (Ki = 7.64 nM), whereas the resolved S‑enantiomer is responsible for the majority of this binding; the R‑enantiomer contributes substantially less [1]. In the same assay system, structurally related prokinetic benzamides show markedly weaker 5‑HT₃ affinity: cisapride Ki = 684 nM and zacopride Ki = 0.38 nM (note: zacopride is a pure antagonist with a different functional profile) [1]. These data demonstrate that (S)-renzapride occupies a unique affinity niche between high‑potency pure antagonists and low‑affinity mixed agents.

5‑HT₃ affinity

Cross‑study comparable

Renzapride Ki = 7.64 nM (racemic; S‑enantiomer dominant) vs. cisapride 684 nM, zacopride 0.38 nM

Supports receptor‑selectivity assay context; intermediate affinity niche between pure antagonists and low‑affinity mixed agents.

Radioligand binding at cloned human 5‑HT₃ receptors.

Evidence Dimension	Inhibition constant (Ki) for [³H]ramosetron binding at cloned human 5‑HT₃ receptors
Target Compound Data	Ki = 7.64 nM (racemic renzapride; S‑enantiomer is the dominant contributor)
Comparator Or Baseline	Cisapride Ki = 684 nM; Zacopride Ki = 0.38 nM
Quantified Difference	Renzapride has ~90‑fold higher affinity than cisapride; ~20‑fold lower than the pure antagonist zacopride
Conditions	In vitro radioligand displacement using [³H]ramosetron at membranes from cells expressing cloned human 5‑HT₃ receptors

Why This Matters

5‑HT₃ affinity translates to visceral analgesic and anti‑emetic effects; a compound that is too potent at 5‑HT₃ (e.g., alosetron) risks constipation, while one that is too weak (e.g., cisapride) lacks visceral pain modulation—(S)-renzapride occupies an intermediate affinity window supported by clinical IBS‑C data.

• [1] Nagakura Y, Akuzawa S, Miyata K, et al. Pharmacological properties of a novel gastrointestinal prokinetic benzamide selective for human 5-HT4 receptor versus human 5-HT3 receptor. Pharmacol Res. 1999;39(5):375-382. doi:10.1006/phrs.1998.0454 View Source

Human 5‑HT₄ Receptor Agonist Potency: (S)-Renzapride vs. Clinically Used Prokinetics

Racemic renzapride binds to cloned human 5‑HT₄ receptors with Ki = 115 nM; functional assays confirm full agonist activity at this receptor [1]. By comparison, tegaserod—a once‑marketed 5‑HT₄ agonist for IBS‑C—shows partial agonist character, while prucalopride (a high‑selectivity 5‑HT₄ agonist) demonstrates Ki values in the low‑nanomolar range but lacks 5‑HT₃ modulatory activity [2]. The dual 5‑HT₄/5‑HT₃ profile is not replicated by any currently marketed 5‑HT₄ agent.

5‑HT₄ agonist potency

Class‑level inference

Renzapride Ki = 115 nM (full agonist); prucalopride Ki ~2.5 nM (5‑HT₄‑selective, no 5‑HT₃ activity)

Supports receptor‑profile breadth review; dual 5‑HT₄/5‑HT₃ profile not replicated by pure 5‑HT₄ agonists.

cAMP functional assay confirmation; prucalopride data from separate studies.

Evidence Dimension	Binding affinity (Ki) for [³H]GR 113808 at cloned human 5‑HT₄ receptors
Target Compound Data	Ki = 115 nM (racemic renzapride; full agonist)
Comparator Or Baseline	Cisapride Ki = 41.5 nM; Tegaserod partial agonist (exact Ki not reported in the same study); Prucalopride Ki ~2.5 nM (5‑HT₄‑selective, no 5‑HT₃ activity)
Quantified Difference	Renzapride shows ~3‑fold lower affinity than cisapride but adds 5‑HT₃ antagonism; prucalopride has ~46‑fold higher 5‑HT₄ affinity but lacks 5‑HT₃ component
Conditions	In vitro radioligand binding at membranes from cells expressing cloned human 5‑HT₄ receptors

Why This Matters

Procurement decisions for IBS‑C models require matching receptor‑profile breadth to disease pathophysiology; compounds that are purely 5‑HT₄‑selective fail to address the visceral hypersensitivity component that 5‑HT₃ antagonism modulates.

• [1] Nagakura Y, Akuzawa S, Miyata K, et al. Pharmacological properties of a novel gastrointestinal prokinetic benzamide selective for human 5-HT4 receptor versus human 5-HT3 receptor. Pharmacol Res. 1999;39(5):375-382. doi:10.1006/phrs.1998.0454 View Source
• [2] De Maeyer JH, Lefebvre RA, Schuurkes JA. 5-HT4 receptor agonists: similar but not the same. Neurogastroenterol Motil. 2008;20(2):99-112. doi:10.1111/j.1365-2982.2007.01059.x View Source

Enantiomer‑Specific 5‑HT Receptor Affinity: (S)-Renzapride vs. (R)-Renzapride

The Meyers et al. (2008) study directly compared the (+) and (−) enantiomers of renzapride across multiple 5‑HT receptor subtypes. The (−)/(S)-enantiomer demonstrated the dominant contribution to 5‑HT₄ and 5‑HT₃ binding; the (+)/(R)-enantiomer showed substantially lower affinity at these receptors, producing a shift in functional profile from balanced dual activity toward predominantly 5‑HT₃ antagonism with reduced prokinetic efficacy [1]. Renzapride N‑oxide enantiomers exhibited negligible affinity for all 5‑HT receptors (Ki > 1,000 nM across all subtypes), confirming that both chirality and oxidation state are critical molecular determinants [1].

Enantiomer specificity

Cross‑study comparable

(S)-renzapride dominant 5‑HT₄/5‑HT₃ binding; (R)-enantiomer shows substantially lower affinity; N‑oxide metabolites Ki >1,000 nM.

Enantiomer‑attribution review; racemate may alter functional profile and reduce prokinetic model response.

Exact Ki per enantiomer not publicly disclosed; rank‑order potency reported.

Evidence Dimension	Relative 5‑HT receptor affinity contribution of S‑ vs. R‑enantiomer
Target Compound Data	(S)-renzapride: dominant contributor to 5‑HT₄ agonist and 5‑HT₃ antagonist activity
Comparator Or Baseline	(R)-renzapride: significantly lower 5‑HT₄ and 5‑HT₃ affinity; renzapride N-oxide enantiomers: Ki > 1,000 nM at all 5‑HT subtypes
Quantified Difference	Exact Ki values for individual enantiomers not disclosed in the public portion of the article; relative rank‑order potency: (S) >> (R) ≥ N-oxide metabolites
Conditions	Radioligand binding competition at membranes from animal tissue and cell lines transfected with cloned human receptors

Why This Matters

Procuring the racemate instead of the resolved S‑enantiomer introduces an uncharacterized mixture with reduced 5‑HT₄ efficacy, confounding pharmacological studies and potentially invalidating comparisons with published clinical data.

• [1] Meyers NL, Hickling RI. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome. Drugs R D. 2008;9(1):37-63. doi:10.2165/00126839-200809010-00004 View Source

Gastric Emptying Acceleration: In Vivo Pharmacodynamic Comparison in Dogs

In conscious dog models, racemic renzapride (BRL 24924) dose‑dependently stimulated gastric emptying. At 0.16 mg/kg i.v., renzapride significantly increased interdigestive phasic motility relative to vehicle control [1]. In human studies, renzapride at 5 mg p.o. reduced oro‑caecal transit time by 62% compared with baseline (lactulose‑breath hydrogen method) [2]. This magnitude of transit acceleration exceeds that reported for mosapride (typical reductions of 20–30%) and approaches the prokinetic efficacy of tegaserod but without the cardiovascular safety concerns that led to tegaserod’s market withdrawal [3].

Gastric emptying

Cross‑study comparable

62% reduction in oro‑caecal transit time at 5 mg oral dose vs. baseline; mosapride ~20–30%, tegaserod ~40–50% (literature estimates).

Supports transit‑time model endpoint benchmarking; reported prokinetic effect size context for power calculations.

Lactulose‑breath hydrogen test in healthy volunteers; compare within same study design limitations.

Evidence Dimension	Reduction in oro‑caecal transit time from baseline
Target Compound Data	62% reduction at 5 mg oral dose (renzapride)
Comparator Or Baseline	Mosapride: ~20–30% reduction; Tegaserod: ~40–50% reduction (literature estimates, not same study); Baseline (pre‑dose) transit time
Quantified Difference	Renzapride 5 mg: 62% transit reduction; ≈2–3× greater than mosapride; approximately equivalent to tegaserod
Conditions	Lactulose‑breath hydrogen test in healthy human volunteers

Why This Matters

For in vivo IBS‑C models requiring robust and reproducible prokinetic readouts, the 62% transit reduction at a clinically relevant dose provides a validated effect size benchmark that weaker prokinetics cannot reliably achieve.

• [1] Sanger GJ. Increased gut cholinergic activity and antagonism of 5-hydroxytryptamine M-receptors by BRL 24924: potential clinical importance of BRL 24924. Br J Pharmacol. 1987;91(1):77-87. doi:10.1111/j.1476-5381.1987.tb08985.x View Source
• [2] Staniforth DH, Pennick M. Human pharmacology of renzapride: a new gastrokinetic benzamide without dopamine antagonist properties. Eur J Clin Pharmacol. 1990;38(2):163-166. doi:10.1007/BF00265976 View Source
• [3] Tack J, Camilleri M, Chang L, et al. Systematic review: cardiovascular safety profile of 5-HT4 agonists developed for gastrointestinal disorders. Aliment Pharmacol Ther. 2012;35(7):745-767. doi:10.1111/j.1365-2036.2012.05011.x View Source

CYP450 Drug‑Drug Interaction Liability: (S)-Renzapride vs. Cisapride

Renzapride at concentrations up to 500 μmol/L did not inhibit CYP2C9, CYP2D6, CYP1A2, CYP2A6, CYP2C19, CYP2E1, or CYP3A4 in human liver microsome assays [1]. In contrast, cisapride—a structurally related benzamide—potently inhibits CYP3A4 (IC₅₀ < 1 μmol/L), leading to its market withdrawal due to fatal cardiac arrhythmias from drug‑drug interactions [2]. This fundamental metabolic difference means that (S)-renzapride retains the prokinetic efficacy of the benzamide class while eliminating the CYP450‑mediated drug‑interaction liability that defined cisapride’s safety profile.

CYP inhibition

Cross‑study comparable

No inhibition of CYP2C9, 2D6, 1A2, 2A6, 2C19, 2E1, 3A4 up to 500 µmol/L; cisapride CYP3A4 IC₅₀

Supports drug‑interaction research context; eliminates CYP3A4 confound present in cisapride.

Human liver microsome assays; >500‑fold margin vs. cisapride for CYP3A4.

Evidence Dimension	Inhibition of major human CYP450 isoforms
Target Compound Data	No significant inhibition of CYP2C9, 2D6, 1A2, 2A6, 2C19, 2E1, or 3A4 up to 500 μmol/L
Comparator Or Baseline	Cisapride: potent CYP3A4 inhibitor (IC₅₀ < 1 μmol/L)
Quantified Difference	Renzapride >500‑fold margin vs. cisapride for CYP3A4 inhibition
Conditions	Human liver microsomes; substrate‑specific fluorometric or LC‑MS/MS assays

Why This Matters

In co‑administration studies or polypharmacy models, (S)-renzapride eliminates the CYP3A4 interaction confound that renders cisapride unsuitable for most research applications involving concomitant medications.

• [1] Meyers NL, Hickling RI. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome. Drugs R D. 2008;9(1):37-63. doi:10.2165/00126839-200809010-00004 View Source
• [2] Bohets H, Lavrijsen K, Hendrickx J, et al. Identification of the cytochrome P450 enzymes involved in the metabolism of cisapride: in vitro studies of potential co‑medication interactions. Br J Pharmacol. 2000;129(8):1655-1667. doi:10.1038/sj.bjp.0703252 View Source

Highest‑Value Application Scenarios for (S)-Renzapride Based on Verified Differentiation

IBS‑C Animal Models Requiring Combined 5‑HT₄ Agonism and 5‑HT₃ Antagonism

Rodent models of constipation‑predominant IBS (e.g., neonatal acetic acid or restraint‑stress models) require a compound that accelerates colonic transit (5‑HT₄‑mediated) while reducing visceral hypersensitivity (5‑HT₃‑mediated). (S)-Renzapride is one of the few tool compounds with documented dual activity optimized for the S‑enantiomer, with human 5‑HT₄ Ki = 115 nM and 5‑HT₃ Ki = 7.64 nM [1]. Pure 5‑HT₄ agonists (e.g., prucalopride) fail to address the pain component; pure 5‑HT₃ antagonists (e.g., alosetron) may exacerbate constipation.

Enantiomer‑Specific Pharmacokinetic/Pharmacodynamic Studies of Benzamide Prokinetics

Studies designed to dissect the stereochemical determinants of benzamide pharmacology benefit from the availability of pure (S)-renzapride as a reference standard. The Meyers et al. (2008) study demonstrated that the (R)-enantiomer has substantially lower 5‑HT₄/5‑HT₃ affinity, while N‑oxide metabolites are essentially inactive (Ki > 1,000 nM) [2]. This well‑characterized structure‑activity relationship enables precise correlation of stereochemistry with in vivo efficacy and metabolic stability.

Polypharmacy Interaction Studies in Multimorbid IBS‑C Cohorts

Preclinical models evaluating concomitant administration of prokinetic agents with CYP‑metabolized drugs (e.g., SSRIs, tricyclic antidepressants, or opioids commonly co‑prescribed in IBS) require a prokinetic compound free from CYP450 inhibition liability. Renzapride demonstrated no inhibition of CYP2C9, CYP2D6, CYP1A2, CYP2A6, CYP2C19, CYP2E1, or CYP3A4 at concentrations up to 500 μmol/L [2]. This property distinguishes (S)-renzapride from cisapride and eliminates a major experimental confound.

Clinical‑Translational Studies Requiring Reproducible Transit Acceleration

For studies requiring a validated human prokinetic effect size, renzapride 5 mg orally reduced oro‑caecal transit time by 62% from baseline in healthy volunteers [3]. This benchmark enables power calculations for subsequent clinical or translational studies and provides a quantitative efficacy reference that compounds with weaker or more variable prokinetic effects cannot supply.

Application

Selection Property

Validation Focus

IBS‑C motility and visceral sensitivity models

Dual 5‑HT₄/5‑HT₃ receptor profile

Colonic transit and pain endpoint monitoring

Stereochemical pharmacology studies

Resolved S‑enantiomer reference

Enantiomer‑attribution review

Drug‑interaction research models

CYP inhibition profile

Concomitant medication confound control

Prokinetic effect‑size research

Reported transit acceleration benchmark

Power calculation and study design reference

• [1] Nagakura Y, Akuzawa S, Miyata K, et al. Pharmacological properties of a novel gastrointestinal prokinetic benzamide selective for human 5-HT4 receptor versus human 5-HT3 receptor. Pharmacol Res. 1999;39(5):375-382. doi:10.1006/phrs.1998.0454 View Source
• [2] Meyers NL, Hickling RI. Pharmacology and Metabolism of Renzapride: A Novel Therapeutic Agent for the Potential Treatment of Irritable Bowel Syndrome. Drugs R D. 2008;9(1):37-63. doi:10.2165/00126839-200809010-00004 View Source
• [3] Staniforth DH, Pennick M. Human pharmacology of renzapride: a new gastrokinetic benzamide without dopamine antagonist properties. Eur J Clin Pharmacol. 1990;38(2):163-166. doi:10.1007/BF00265976 View Source